Cas no 78726-16-6 (2-phenoxycyclopentan-1-one)

• Product Name: 2-phenoxycyclopentan-1-one
• CAS No: 78726-16-6
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 5233827
• PubChem ID: 60061227
• Update Time: 2025-06-07

2-phenoxycyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Phenoxycyclopentanone
• 2-phenoxycyclopentan-1-one

• Inchi： 1S/C11H12O2/c12-10-7-4-8-11(10)13-9-5-2-1-3-6-9/h1-3,5-6,11H,4,7-8H2
• InChI Key： BLJQDYYIDRRVOZ-UHFFFAOYSA-N
• SMILES： C1(=O)CCCC1OC1=CC=CC=C1

Additional information on 2-phenoxycyclopentan-1-one

2-Phenoxycyclopentan-1-one (CAS No. 78726-16-6): An Overview of Its Properties, Applications, and Recent Research

2-Phenoxycyclopentan-1-one (CAS No. 78726-16-6) is a cyclic ketone with a phenoxyl substituent, which has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which consists of a cyclopentane ring with a ketone group and a phenoxyl substituent. The combination of these functional groups imparts 2-phenoxycyclopentan-1-one with a range of interesting chemical and physical properties, making it a valuable intermediate in the synthesis of various bioactive compounds and materials.

The molecular formula of 2-phenoxycyclopentan-1-one is C₁₁H₁₀O₂, and its molecular weight is 174.20 g/mol. The compound is typically synthesized through the reaction of cyclopentanone with phenol in the presence of an acid catalyst. The resulting product is a colorless liquid with a characteristic odor, which is soluble in common organic solvents such as ethanol, acetone, and dichloromethane.

In the context of pharmaceutical research, 2-phenoxycyclopentan-1-one has been explored for its potential as an intermediate in the synthesis of drugs targeting various therapeutic areas. Recent studies have highlighted its role in the development of anti-inflammatory agents, analgesics, and neuroprotective compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the synthesis and biological evaluation of a series of 2-phenoxycyclopentan-1-one-derived compounds as potent inhibitors of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammation and pain.

Beyond its pharmaceutical applications, 2-phenoxycyclopentan-1-one has also found use in materials science. Its unique structure makes it an attractive building block for the synthesis of polymers and other advanced materials. Research published in the Journal of Polymer Science: Polymer Chemistry in 2022 demonstrated the use of 2-phenoxycyclopentan-1-one-based monomers to create polymers with enhanced mechanical properties and thermal stability. These materials have potential applications in areas such as coatings, adhesives, and electronic devices.

The physical properties of 2-phenoxycyclopentan-1-one, including its boiling point (approximately 195°C) and melting point (approximately -35°C), make it suitable for various industrial processes. Its low toxicity and environmental compatibility further enhance its appeal as a chemical intermediate. However, proper handling and storage practices should be followed to ensure safety and maintain product quality.

In terms of analytical methods, several techniques have been developed to characterize 2-phenoxycyclopentan-1-one. Gas chromatography-mass spectrometry (GC-MS) is commonly used for its identification and quantification in complex mixtures. Nuclear magnetic resonance (NMR) spectroscopy provides detailed structural information, while infrared (IR) spectroscopy is useful for confirming the presence of specific functional groups such as the ketone carbonyl and phenyl ether functionalities.

The synthetic versatility of 2-phenoxycyclopentan-1-one has led to its exploration in various chemical reactions. For example, it can undergo nucleophilic addition reactions at the ketone carbonyl group to form secondary alcohols or undergo ring-opening reactions under appropriate conditions to generate linear products. These reactions can be tailored to produce a wide range of derivatives with diverse functional groups, expanding its utility as a synthetic intermediate.

In conclusion, 2-phenoxycyclopentan-1-one (CAS No. 78726-16-6) is a versatile compound with significant potential in both pharmaceutical research and materials science. Its unique molecular structure and favorable physical properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the chemical industry.